Cas no 56753-77-6 (Pentanoic acid, 2-isocyanato-4-methyl-, methyl ester)

• Product Name: Pentanoic acid, 2-isocyanato-4-methyl-, methyl ester
• CAS No: 56753-77-6
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 347898
• PubChem ID: 2759884
• Update Time: 2025-04-19

Pentanoic acid, 2-isocyanato-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-isocyanato-4-methyl-, methyl ester
• methyl 2-isocyanato-4-methylpentanoate
• SCHEMBL4328217
• MFCD00191532
• 56753-77-6
• Methyl (S)-2-Isocyanato-4-methylpentanoate
• SY057172
• DTXSID20374957
• FT-0693592

• Inchi： 1S/C8H13NO3/c1-6(2)4-7(9-5-10)8(11)12-3/h6-7H,4H2,1-3H3
• InChI Key： UWFLIWPVRTVDNO-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(C)C)N=C=O)=O

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• PSA: 55.73